Cas no 885277-32-7 (4-Chloro-6-fluoro-2-(4-fluorophenyl)quinazoline)

• Product Name: 4-Chloro-6-fluoro-2-(4-fluorophenyl)quinazoline
• CAS No: 885277-32-7
• MF: C₁₄H₇ClF₂N₂
• MW: 276.668588876724
• CID: 711430
• PubChem ID: 46738208
• Update Time: 2025-04-19

4-Chloro-6-fluoro-2-(4-fluorophenyl)quinazoline Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-fluoro-2-(4-fluorophenyl)quinazoline
• 4-CHLORO-6-FLUORO-2-(4-FLUORO-PHENYL)-QUINAZOLINE
• Quinazoline,4-chloro-6-fluoro-2-(4-fluorophenyl)-
• Quinazoline,4-chloro-6-fluoro-2-(4-fluorophenyl)
• AB19769
• AKOS006194117
• 885277-32-7
• DTXSID30674253

• MDL： MFCD04115240
• Inchi： 1S/C14H7ClF2N2/c15-13-11-7-10(17)5-6-12(11)18-14(19-13)8-1-3-9(16)4-2-8/h1-7H
• InChI Key： MEMDDIBFRSVJDQ-UHFFFAOYSA-N
• SMILES： ClC1=C2C=C(C=CC2=NC(C2C=CC(=CC=2)F)=N1)F

Computed Properties

• Exact Mass: 276.02700
• Monoisotopic Mass: 276.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 25.8A^2

Experimental Properties

• PSA: 25.78000
• LogP: 4.22840